Cas no 899945-36-9 (N-(2,2-diethoxyethyl)-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide)

• Product Name: N-(2,2-diethoxyethyl)-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide
• CAS No: 899945-36-9
• MF: C₂₂H₂₇N₃O₅S
• MW: 445.531884431839
• CID: 5489975
• PubChem ID: 18584163
• Update Time: 2025-10-19

N-(2,2-diethoxyethyl)-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-diethoxyethyl)-N'-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]oxamide
• 899945-36-9
• N-(2,2-diethoxyethyl)-N'-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]ethanediamide
• VU0497534-1
• AKOS024679229
• N1-(2,2-diethoxyethyl)-N2-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)oxalamide
• F2769-0370
• N-(2,2-diethoxyethyl)-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide

• Inchi： 1S/C22H27N3O5S/c1-3-29-19(30-4-2)14-23-20(26)21(27)24-16-9-10-17-15(13-16)7-5-11-25(17)22(28)18-8-6-12-31-18/h6,8-10,12-13,19H,3-5,7,11,14H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： KASZQGHDIFAOGP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1C2C=CC(=CC=2CCC1)NC(C(NCC(OCC)OCC)=O)=O)=O

Computed Properties

• Exact Mass: 445.16714214g/mol
• Monoisotopic Mass: 445.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N-(2,2-diethoxyethyl)-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide

Professional Introduction to N-(2,2-diethoxyethyl)-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide (CAS No. 899945-36-9)

N-(2,2-diethoxyethyl)-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 899945-36-9, represents a novel molecular architecture that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of this molecule is characterized by the presence of a tetrahydroquinoline core, which is a well-documented scaffold in the development of bioactive agents. The tetrahydroquinoline moiety is particularly noteworthy for its ability to interact with biological targets such as enzymes and receptors, thereby facilitating the design of molecules with therapeutic potential. In addition to the tetrahydroquinoline ring system, the compound incorporates a thiophene-2-carbonyl group, which introduces additional functional diversity and reactivity. This combination of structural features suggests that N-(2,2-diethoxyethyl)-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide may exhibit unique pharmacological properties that are not observed with simpler molecular entities.

The diethoxyethyl substituent at the N-position of the molecule adds another layer of complexity and functionality. This group is known to influence solubility and metabolic stability, which are critical factors in drug development. The presence of two ethoxy groups enhances the hydrophobicity of the molecule while also providing a site for potential chemical modifications. Such modifications can be exploited to fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound, making it a versatile tool for medicinal chemists.

In recent years, there has been growing interest in the development of molecules that incorporate heterocyclic scaffolds derived from natural products or bioactive peptides. The tetrahydroquinoline scaffold is one such example that has been extensively studied for its potential in treating various diseases. For instance, derivatives of tetrahydroquinoline have shown promise in the treatment of neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system targets. Similarly, thiophene derivatives are known for their antimicrobial and anti-inflammatory properties.

The synthesis of N-(2,2-diethoxyethyl)-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The introduction of the thiophene-2-carbonyl group necessitates precise control over reaction conditions to ensure high yield and purity. Additionally, the presence of multiple functional groups requires careful optimization to minimize side reactions and maximize desired products.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science and nanotechnology. For example, the tetrahydroquinoline core can be functionalized to create polymers or nanoparticles with specific properties. These materials could find applications in drug delivery systems or as components in electronic devices.

In conclusion, N-(2,2-diethoxyethyl)-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide (CAS No. 899945-36-9) is a structurally complex and functionally diverse molecule with significant potential in pharmaceutical chemistry and beyond. Its unique combination of pharmacophoric elements makes it a promising candidate for further exploration in drug discovery and material science. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.